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Compound of Interest

Compound Name: Silver acetylide

Cat. No.: B089099 Get Quote

Disclaimer: Silver acetylide is a highly sensitive and dangerous primary explosive.[1] This

guide is intended for trained professionals in a controlled laboratory setting. Always consult

your institution's safety protocols and conduct a thorough risk assessment before handling this

substance.

Frequently Asked Questions (FAQs)
Q1: What is silver acetylide and why is it so hazardous?

A1: Silver acetylide (Ag₂C₂) is a metal acetylide that is highly sensitive to heat, shock, and

friction when dry.[2][3] It is classified as a primary explosive, meaning it can detonate without

confinement.[3][4] Its extreme sensitivity makes it a significant explosion hazard in a laboratory

setting.[3]

Q2: What does "pyrophoric" mean in the context of silver acetylide?

A2: While classically defined as igniting spontaneously in air, the term "pyrophoric" in the

context of highly energetic materials like silver acetylide often refers to its extreme readiness

to ignite or detonate from minimal energy input, such as friction from a spatula, static

discharge, or slight thermal increase.[4][5]

Q3: Can I store dry silver acetylide?
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A3: No. Dry silver acetylide should never be stored.[3][6] It should be used immediately after

synthesis. If temporary holding is unavoidable, it must be kept wet, typically with water or a

non-reactive solvent, in a dark, cool environment and away from any sources of ignition, shock,

or friction.[6]

Q4: What are the initial signs of decomposition?

A4: Silver acetylide is a white to gray solid.[2] Decomposition, which can be explosive, is often

initiated by an external stimulus rather than a slow visual change. The primary sign of

decomposition is the explosive event itself. Therefore, prevention through proper handling is

critical.

Q5: What personal protective equipment (PPE) is mandatory?

A5: At a minimum, a flame-resistant lab coat, chemical splash goggles, a full-face shield, and

heavy chemical-resistant gloves are required.[7][8] All manipulations should be conducted

behind a blast shield within a fume hood.[5]
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Issue / Observation Potential Cause Immediate Action & Solution

Accidental formation of a

precipitate when working with

silver salts and acetylene or

acetylenic compounds.

Unintentional synthesis of

silver acetylide.

Do NOT touch or scrape the

precipitate. Keep the material

wet. Immediately notify your

lab supervisor and follow the

established protocol for

neutralizing energetic

materials. Cautiously flood the

area with a dilute acid (e.g.,

hydrochloric acid) from a safe

distance to neutralize the

acetylide.[2] This must be done

in a well-ventilated area as

acetylene gas will be released.

[2]

A small amount of silver

acetylide has dried on

glassware or equipment.

Evaporation of the solvent.

Do NOT attempt to scrape or

wipe the dried material. The

area should be cleared of all

personnel. If it is safe to do so,

attempt to re-wet the material

from a distance with water or

isopropanol.[9] Once wet,

proceed with the neutralization

protocol. If re-wetting is not

possible, evacuate the area

and contact emergency

response.

A fire has started during an

experiment involving silver

acetylide.

Spontaneous ignition or

detonation of the compound.

Use a Class D fire extinguisher

for combustible metal fires or a

standard dry powder (ABC)

extinguisher.[8][9] Do NOT use

water if flammable solvents are

present. Evacuate if the fire is

not immediately controllable.
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A "popping" or "cracking"

sound is heard when handling

the wet compound.

Small, localized detonations

due to friction or shock.

Cease all activity immediately.

The material is likely too

sensitive to handle further. Re-

evaluate the procedure and

consider destroying the

material in situ using the

neutralization protocol.

Quantitative Data Summary
The following table summarizes key quantitative data for silver acetylide.

Property Value Source(s)

Chemical Formula Ag₂C₂ [1]

Appearance White to gray solid [2]

Detonation Velocity (Pure) 1200 m/s [1][2]

Detonation Velocity (Double

Salt with AgNO₃)
1980 m/s [1][2]

Decomposition Temperature Explodes at 120-140 °C [4][6]

Standard Enthalpy of

Formation (ΔfH⦵₂₉₈)
+357.6 ± 5.0 kJ/mol [2]

Experimental Protocols
Protocol 1: Neutralization and Disposal of Silver
Acetylide
This protocol must be performed immediately after the material is synthesized.

Preparation: Ensure the silver acetylide precipitate is kept wet at all times. The entire

procedure must be conducted in a fume hood, behind a blast shield, and with appropriate

PPE.
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Dilution: If the acetylide is in a reaction flask, dilute the mixture with an unreactive solvent

like heptane or toluene to improve slurry consistency and aid in heat dissipation.[9]

Cooling: Place the reaction flask in an ice-water bath to manage heat generated during

neutralization.

Acidification: Slowly and carefully add a dilute acid, such as 5% hydrochloric acid, dropwise

to the stirred slurry.[2] This will neutralize the silver acetylide, forming silver chloride and

releasing acetylene gas.[2] CAUTION: The addition of acid can cause foaming and gas

evolution. Add the acid slowly to control the reaction rate.

Verification: Continue adding acid until no further gas evolution is observed.

Waste Disposal: The resulting mixture, containing silver chloride, should be disposed of as

hazardous waste according to your institution's guidelines.[7]

Protocol 2: Handling a Small, Contained Spill
This protocol applies to minor spills (<1 gram) that are fully contained within the fume hood.

Secure the Area: Notify personnel in the immediate vicinity and restrict access to the fume

hood.[9]

Do Not Touch: Do not attempt to wipe or sweep the spilled material, especially if it is dry.

Cover and Smother: Gently cover the spill with a non-reactive powder like dry sand or

powdered lime (calcium oxide) to smother it.[9]

Quench: From a safe distance, slowly and carefully add isopropanol to the covered spill to

quench the reactive material.[9]

Neutralize: Once the initial reaction subsides, proceed with the neutralization protocol by

slowly adding dilute hydrochloric acid.

Clean-up: After ensuring complete neutralization, the resulting slurry can be absorbed with a

non-reactive absorbent material, double-bagged, and disposed of as hazardous waste.[7][9]
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Mandatory Visualizations
Workflow for Silver Acetylide Neutralization

Start:
Wet Silver Acetylide

(Ag₂C₂) Slurry

Place flask in
ice-water bath

Slowly add dilute
Hydrochloric Acid (HCl)

Gas evolution
(Acetylene) observed?

Continue slow
addition of HCl

 Yes 

Neutralization Complete:
Silver Chloride (AgCl)

slurry formed

 No 

Dispose of as
hazardous waste

 

Spill Occurs

1. Secure Area
(Notify Personnel)

2. Smother with Sand
or Powdered Lime

3. Quench with
Isopropanol

4. Neutralize with
dilute HCl

5. Absorb and
Package for Disposal

Dispose as
Hazardous Waste

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b089099?utm_src=pdf-body
https://www.benchchem.com/product/b089099?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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